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Compound of Interest

Compound Name: 2-Cyanothioacetamide

Cat. No.: B047340 Get Quote

CAS Number: 7357-70-2 IUPAC Name: 2-cyanoethanethioamide

This technical guide provides an in-depth overview of 2-cyanothioacetamide, a versatile

building block in organic synthesis, with a particular focus on its applications in medicinal

chemistry and drug development. This document is intended for researchers, scientists, and

professionals in the field of drug discovery and development.

Physicochemical and Spectroscopic Data
2-Cyanothioacetamide is a beige to brown crystalline powder or needles.[1][2] Key

physicochemical properties and spectroscopic data are summarized in the tables below for

easy reference and comparison.

Table 1: Physicochemical Properties of 2-Cyanothioacetamide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b047340?utm_src=pdf-interest
https://www.benchchem.com/product/b047340?utm_src=pdf-body
https://www.benchchem.com/product/b047340?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB1377796_EN.htm
https://www.thermofisher.com/order/catalog/product/A15436.22
https://www.benchchem.com/product/b047340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C3H4N2S [1][3]

Molecular Weight 100.14 g/mol [1][3]

Melting Point 118-120 °C [1]

Boiling Point 264.0 ± 42.0 °C (Predicted) [1]

Density 1.241 g/cm³ (Estimate) [1]

Water Solubility Does not mix well with water [1][4]

pKa 12.18 ± 0.29 (Predicted) [1]

LogP -0.4 (Computed) [3]

Appearance
Beige to brown needles or

powder
[1][2]

Table 2: Spectroscopic Data of 2-Cyanothioacetamide

Technique Data

¹H NMR Data not readily available in search results.

¹³C NMR Data not readily available in search results.

IR (Infrared) Spectroscopy Conforms to structure.

Mass Spectrometry Exact Mass: 100.00951931 Da

Synthesis and Reactivity
2-Cyanothioacetamide is a key intermediate in the synthesis of a wide array of heterocyclic

compounds, owing to its reactive functional groups: a nitrile, a thioamide, and an active

methylene group.

Synthesis of 2-Cyanothioacetamide
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A common laboratory-scale synthesis involves the reaction of malononitrile with hydrogen

sulfide gas in the presence of a base.

Experimental Protocol: Synthesis of 2-Cyanothioacetamide from Malononitrile

Materials:

Malononitrile

Ethanol (EtOH)

Triethylamine (Et3N)

Hydrogen sulfide (H2S) gas

Procedure:

Bubble hydrogen sulfide gas through a solution of malononitrile in ethanol containing a

catalytic amount of triethylamine.

Maintain the reaction temperature between 10-15 °C.

Continue the reaction for 6-8 hours.

The product, 2-cyanothioacetamide, can be isolated and purified using standard laboratory

techniques.[5]

Key Reactions in Heterocyclic Synthesis
2-Cyanothioacetamide is a versatile precursor for the synthesis of various biologically active

heterocycles, including thiophenes, thiazoles, and pyridines. Two notable examples are the

Gewald reaction and the Hantzsch thiazole synthesis.

Gewald Reaction

The Gewald reaction is a multi-component reaction that utilizes an α-cyanoester (or in this

context, a related active methylene compound like 2-cyanothioacetamide), a carbonyl

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b047340?utm_src=pdf-body
https://www.benchchem.com/product/b047340?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8655800/
https://www.benchchem.com/product/b047340?utm_src=pdf-body
https://www.benchchem.com/product/b047340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compound, and elemental sulfur in the presence of a base to form polysubstituted 2-

aminothiophenes. These thiophene derivatives are important scaffolds in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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